Cas no 2408974-83-2 (6-Oxa-2-azaspiro[3.4]octane-2-carboxamide)

• Product Name: 6-Oxa-2-azaspiro[3.4]octane-2-carboxamide
• CAS No: 2408974-83-2
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 5808818
• PubChem ID: 165664290
• Update Time: 2025-06-26

6-Oxa-2-azaspiro[3.4]octane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• SCHEMBL24159187
• EN300-6861058
• 2408974-83-2
• 6-oxa-2-azaspiro[3.4]octane-2-carboxamide
• 6-Oxa-2-azaspiro[3.4]octane-2-carboxamide

• Inchi： 1S/C7H12N2O2/c8-6(10)9-3-7(4-9)1-2-11-5-7/h1-5H2,(H2,8,10)
• InChI Key： MNDFHVNKPNRZEH-UHFFFAOYSA-N
• SMILES： O1CCC2(C1)CN(C(N)=O)C2

Computed Properties

• Exact Mass: 156.089877630g/mol
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 55.6Ų

Additional information on 6-Oxa-2-azaspiro[3.4]octane-2-carboxamide

Comprehensive Overview of 6-Oxa-2-azaspiro[3.4]octane-2-carboxamide (CAS No. 2408974-83-2): Structure, Applications, and Research Insights

The compound 6-Oxa-2-azaspiro[3.4]octane-2-carboxamide (CAS No. 2408974-83-2) is a spirocyclic organic molecule featuring a unique fusion of heterocyclic rings, including an oxa (oxygen-containing) and aza (nitrogen-containing) moiety. Its structural complexity and functional groups make it a valuable scaffold in pharmaceutical and agrochemical research. The spiro[3.4]octane core contributes to its three-dimensional rigidity, enhancing binding affinity to biological targets, while the carboxamide group offers versatility for derivatization. Researchers are increasingly exploring its potential in drug discovery, particularly for modulating protein-protein interactions and enzyme inhibition.

In recent years, the demand for spirocyclic compounds like 6-Oxa-2-azaspiro[3.4]octane-2-carboxamide has surged due to their ability to address challenges in bioavailability and metabolic stability. A 2023 study highlighted its role as a precursor in synthesizing kinase inhibitors, a hot topic in oncology research. Users searching for "spirocyclic drug candidates" or "heterocyclic building blocks" often encounter this compound, reflecting its relevance in fragment-based drug design. Its CAS No. 2408974-83-2 is frequently queried in chemical databases, underscoring its industrial importance.

The synthesis of 6-Oxa-2-azaspiro[3.4]octane-2-carboxamide typically involves multi-step protocols, including ring-closing metathesis or cycloaddition reactions. Optimizing its yield and purity is a common focus in organic chemistry forums, with queries like "how to purify spirocyclic amides" gaining traction. Its oxa-aza hybrid structure also aligns with green chemistry trends, as researchers seek sustainable routes to reduce hazardous byproducts. Computational studies using AI-driven molecular modeling tools have further accelerated its exploration, catering to the growing interest in in silico drug discovery.

Beyond pharmaceuticals, this compound’s spiro[3.4]octane framework has applications in material science, such as designing high-performance polymers with enhanced thermal stability. Patent analyses reveal its use in electronic coatings, responding to searches like "spirocyclic materials for flexible electronics." Its carboxamide functionality also enables covalent bonding with surfaces, a feature exploited in sensor development—a trending niche in nanotechnology discussions.

Safety and handling of 6-Oxa-2-azaspiro[3.4]octane-2-carboxamide adhere to standard laboratory protocols. While not classified as hazardous, its storage recommendations (e.g., anhydrous conditions) are frequently searched by chemists. The compound’s stability under physiological pH makes it a candidate for prodrug development, a topic dominating medicinal chemistry conferences. As the industry shifts toward targeted therapies, this molecule’s role in precision medicine continues to expand, bridging gaps between academic research and industrial applications.